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Compound of Interest

Compound Name:
[1-(3-Nitrophenyl)ethyl](propan-2-

yl)amine

Cat. No.: B13333306

Get Quote

1-(3-Nitrophenyl)ethylamine is a primary amine of significant interest in the fields of medicinal

chemistry and synthetic organic chemistry. As a chiral molecule, it exists as two non-

superimposable mirror images, or enantiomers: (R)-1-(3-nitrophenyl)ethylamine and (S)-1-(3-

nitrophenyl)ethylamine. This stereochemical feature, combined with the presence of a reactive

amine group and an electron-withdrawing nitro group, makes it a valuable starting material and

intermediate for the synthesis of a wide array of more complex, biologically active compounds.

The nitroaromatic moiety, in particular, is a well-established pharmacophore known for its role

in hypoxia-activated prodrugs and its broad-spectrum antimicrobial activities.[1][2][3] This guide

provides a comprehensive overview of its chemical identity, synthesis, applications, and

handling for professionals in research and drug development.

Section 1: Chemical Identity and Physicochemical
Properties
The identity of 1-(3-Nitrophenyl)ethylamine is defined by its specific stereochemistry, with

distinct CAS Registry Numbers assigned to the racemic mixture and its individual enantiomers.

This distinction is critical in drug development, where the biological activity and metabolic

profile of enantiomers can differ significantly.
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Identifier Value Reference

Chemical Name 1-(3-Nitrophenyl)ethylamine

Racemic CAS Number 90271-37-7

(S)-Enantiomer CAS 297730-25-7 [4][5][6][7]

(R)-Enantiomer HCl CAS 1037092-07-1 [8][9]

Molecular Formula C₈H₁₀N₂O₂ [4][5]

Molecular Weight 166.18 g/mol [5]

Synonyms

1-(3-nitrophenyl)ethanamine;

Benzenemethanamine, α-

methyl-3-nitro-

[5]

Physical Form
Solid or Semi-solid or liquid or

lump

Storage Conditions
2-8°C, keep in a dark place,

sealed in dry conditions

Section 2: Synthesis and Mechanistic Insights
The preparation of 1-(3-Nitrophenyl)ethylamine typically involves a multi-step synthetic

sequence starting from commercially available precursors. A common and reliable strategy is

the reductive amination of 1-(3-nitrophenyl)ethanone (3-nitroacetophenone). This approach

allows for controlled introduction of the amine functionality. An alternative, though often lower-

yielding, method involves the direct nitration of 1-phenylethylamine, which can lead to a mixture

of ortho, meta, and para isomers requiring extensive purification.

A more robust pathway involves the reduction of the ketone to an intermediate alcohol,

followed by conversion to the amine.

Experimental Protocol: Synthesis via Ketone Reduction
and Amination

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://labshake.com/product/82d0659f-9ec9-40b0-b94f-655dd5a934e9/-S--1--3-nitrophenyl-ethylamine
https://www.chemscene.com/product/297730-25-7.html
https://www.fishersci.com/shop/products/1s-1-3-nitrophenyl-etha-1g/502136566
https://store.apolloscientific.co.uk/product/1s-1-3-nitrophenylethanamine
https://synthonix.com/90641.html
https://www.bldpharm.com/products/1037092-07-1.html
https://labshake.com/product/82d0659f-9ec9-40b0-b94f-655dd5a934e9/-S--1--3-nitrophenyl-ethylamine
https://www.chemscene.com/product/297730-25-7.html
https://www.chemscene.com/product/297730-25-7.html
https://www.chemscene.com/product/297730-25-7.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13333306?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


This protocol outlines a representative laboratory-scale synthesis. The causality behind the

choice of reagents is critical: Sodium borohydride (NaBH₄) is selected as a mild reducing agent

that selectively reduces the ketone to an alcohol without affecting the nitro group. The

subsequent conversion to the amine can proceed through various methods, such as a

Mitsunobu reaction or conversion to an alkyl halide followed by nucleophilic substitution with

ammonia or an ammonia equivalent.

Part A: Reduction of 3-Nitroacetophenone to 1-(3-Nitrophenyl)ethanol

Dissolution: Dissolve 0.013 mol of 3-nitroacetophenone in 30 mL of methanol within a 250

mL round-bottom flask equipped with a reflux condenser. Heat the mixture gently on a

heating mantle to ensure complete dissolution.[10]

Reduction: Cool the solution to 0-5°C using an external ice bath. To this cooled solution,

slowly add 0.016 mol of sodium borohydride (NaBH₄) in small portions. Rationale: The

portion-wise addition controls the exothermic reaction and prevents runaway temperatures

which could lead to side products.

Reaction: Stir the mixture at room temperature for 1-2 hours. Monitor the reaction progress

using Thin Layer Chromatography (TLC) until the starting ketone is consumed.

Quenching & Extraction: Add 20 mL of distilled water to the flask and boil the mixture under

reflux for 30 minutes to destroy any excess NaBH₄.[10] After cooling, extract the aqueous

mixture twice with 30 mL portions of diethyl ether.

Drying and Concentration: Combine the organic extracts, dry over anhydrous magnesium

sulfate (MgSO₄), filter, and remove the solvent under reduced pressure using a rotary

evaporator to yield crude 1-(3-nitrophenyl)ethanol.

Part B: Conversion of Alcohol to Amine (Illustrative Example)

This step requires conversion of the hydroxyl group into a good leaving group, followed by

substitution.

Activation: Dissolve the crude alcohol from Part A in dichloromethane (DCM). Cool to 0°C

and add a stoichiometric equivalent of triethylamine, followed by the slow addition of
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methanesulfonyl chloride. This converts the alcohol to a mesylate, an excellent leaving

group.

Amination: In a separate sealed vessel, add the mesylate solution to a concentrated solution

of ammonia in methanol. Heat the reaction mixture to 50-60°C and stir for several hours.

Rationale: The use of a sealed vessel is necessary to contain the volatile ammonia and drive

the nucleophilic substitution reaction forward.

Workup and Purification: After cooling, concentrate the mixture under reduced pressure.

Redissolve the residue in an organic solvent and wash with a saturated sodium bicarbonate

solution to remove any acidic byproducts. Dry the organic layer and concentrate. The crude

1-(3-nitrophenyl)ethylamine can then be purified by column chromatography.

Part A: Reduction

Part B: Amination

3-Nitroacetophenone

1. NaBH4
2. Methanol

1-(3-Nitrophenyl)ethanol

1. MsCl, Et3N
2. NH3/Methanol

1-(3-Nitrophenyl)ethylamine
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Click to download full resolution via product page

Caption: Synthetic workflow for 1-(3-Nitrophenyl)ethylamine.

Section 3: Applications in Drug Development and
Medicinal Chemistry
The utility of 1-(3-Nitrophenyl)ethylamine in drug discovery stems from two key structural

features: the chiral amine and the nitroaromatic ring.

The Chiral Amine as a Pharmacophore
The primary amine group serves as a versatile synthetic handle for constructing amides,

sulfonamides, and secondary or tertiary amines, which are ubiquitous functional groups in

pharmaceuticals. As a chiral intermediate, it allows for the enantioselective synthesis of drug

candidates, which is crucial for optimizing efficacy and minimizing off-target effects.

The Nitroaromatic Moiety: A Bioreductive Trigger
Nitroaromatic compounds are a cornerstone of hypoxia-activated prodrugs (HAPs).[11] Many

solid tumors contain regions of low oxygen (hypoxia), a condition that is less prevalent in

healthy tissues.[2] Certain enzymes that are overexpressed in hypoxic cancer cells can

selectively reduce the nitro group.[11] This bio-reduction generates highly cytotoxic species,

such as nitroso and hydroxylamine intermediates, which can damage DNA and lead to targeted

cell death.[3] This mechanism provides a strategy for selectively targeting tumor cells while

sparing healthy, well-oxygenated tissues.

Ar-NO2
(Non-toxic Prodrug)

Hypoxic Enzymes
(e.g., Nitroreductases)

Bio-activation in
hypoxic tumor cells Ar-NO

Ar-NHOH
(Cytotoxic Agents)

Targeted Cell Death
Induces
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Caption: Bioreductive activation of a nitroaromatic prodrug.
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Furthermore, the nitro group is a key feature in many antimicrobial agents.[2][3] The

mechanism often mirrors that of HAPs, where microbial nitroreductases activate the compound

to produce toxic radical species that are lethal to the pathogen.[3]

Section 4: Safety and Handling
As with any laboratory chemical, proper handling of 1-(3-Nitrophenyl)ethylamine is essential.

Hazard Identification: The compound is classified with GHS07 pictogram, indicating it can be

harmful if swallowed (H302), cause skin irritation (H315), cause serious eye irritation (H319),

and may cause respiratory irritation (H335).

Precautionary Measures: Standard laboratory personal protective equipment (PPE),

including safety glasses, gloves, and a lab coat, should be worn at all times. All

manipulations should be performed in a well-ventilated fume hood to avoid inhalation of dust

or vapors (P261).

First Aid: In case of eye contact, rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing (P305+P351+P338). If swallowed

or if irritation persists, seek medical attention.

Conclusion
1-(3-Nitrophenyl)ethylamine is more than a simple chemical intermediate; it is a strategically

designed building block for modern pharmaceutical research. Its defined stereochemistry and

the latent bioreductive functionality of its nitro group provide chemists with a powerful tool for

developing next-generation therapeutics, particularly in the fields of oncology and infectious

diseases. A thorough understanding of its synthesis, properties, and biological rationale is

essential for any scientist working at the forefront of drug discovery.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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